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Compound of Interest

Compound Name: Plurafac LF 403

Cat. No.: B1179497

For researchers, scientists, and drug development professionals, the selection of an
appropriate surfactant is critical for experimental success. The Plurafac® series of nonionic
surfactants, developed by BASF, offers a range of options with varying properties tailored to
specific applications. This guide provides a head-to-head comparison of key Plurafac
surfactants, supported by available data, to aid in the selection process for research and
development.

The Plurafac series are alkoxylated fatty alcohols, known for their excellent wetting, dispersing,
emulsifying, and low-foaming properties. These surfactants are particularly prevalent in
cleaning formulations, but their versatile nature lends them to a wide array of research
applications, including as emulsifiers, solubilizers, and dispersing agents in complex
formulations. This guide focuses on the low-foaming (LF) series, which are of particular interest
in applications where foam is undesirable.

Performance Data Overview

The selection of a Plurafac surfactant is often dictated by its physicochemical properties. Key
parameters include the cloud point, wetting ability, and surface tension. The cloud point is the
temperature at which a nonionic surfactant solution becomes turbid, indicating a phase
separation that can impact performance. Wetting efficiency is a measure of how quickly a
surfactant solution can wet a surface, while surface tension indicates the surfactant's ability to
reduce the surface energy of a liquid.
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The following tables summarize the performance data for various Plurafac LF series
surfactants based on publicly available technical data.

Table 1: Cloud Point of Plurafac LF Surfactants

The cloud point is a critical parameter for applications requiring performance at specific
temperatures. It is determined by observing the temperature at which a 1% aqueous solution of
the surfactant becomes cloudy.

Surfactant Cloud Point (°C) (1% aqueous solution)
Plurafac® LF 120 29

Plurafac® LF 221 34

Plurafac® LF 403 41

Plurafac® S 505 LF 47[1]

Plurafac® LF 802 56

Plurafac® SL 62 62

Data sourced from BASF technical information, unless otherwise cited.

Table 2: Wetting Performance of Plurafac LF Surfactants

Wetting time is determined according to EN 1772, which measures the time in seconds for a
cotton disk to sink in a surfactant solution. Shorter times indicate better wetting performance.
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Wetting Time (s) at 23°C (1 g/L in distilled

Surfactant
water + 2 g/L soda ash)
Plurafac® LF 131 approx. 50
Plurafac® LF 120 approx. 60
Plurafac® LF 221 approx. 75
Plurafac® LF 405 100[2]
Plurafac® LF 132 approx. 120
Plurafac® LF 223 approx. 220

Data sourced from BASF technical information, unless otherwise cited.[3]

Table 3: Surface Tension of Plurafac LF Surfactants

Surface tension is a measure of the cohesive energy present at the interface of a liquid. Lower
values indicate greater surface activity. The data below represents the surface tension of a 1
g/L solution in distilled water at 23°C.

Surfactant Surface Tension (mN/m)

Plurafac® LF 403 30[4]

Data for a broader range of Plurafac surfactants is not readily available in a comparable format.

Experimental Protocols

Detailed experimental protocols are crucial for replicating and building upon existing research.
Below are methodologies for key performance evaluation experiments.

Cloud Point Determination (Based on EN 1890)

The cloud point of a nonionic surfactant is determined by observing the temperature at which
the solution becomes turbid upon heating and clear upon cooling.

Apparatus:
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o Water bath with temperature control and stirrer

e Thermometer

o Test tubes

Procedure:

Prepare a 1% (w/w) solution of the Plurafac surfactant in deionized water.
e Place the solution in a test tube and immerse it in the water bath.
e Begin heating the water bath at a controlled rate (e.g., 1°C/min).

o Continuously observe the solution for the first sign of turbidity. The temperature at which
turbidity appears is recorded as the cloud point.

» To confirm, slowly cool the solution and record the temperature at which it becomes clear
again. The average of the two temperatures can be taken as the cloud point.

Wetting Time Measurement (Based on EN 1772)

This method assesses the efficiency of a wetting agent by measuring the time it takes for a
standardized cotton disk to sink in the test solution.

Apparatus:

o Beaker (e.g., 400 mL)

o Standard cotton disks (e.g., Draves test skeins)
e Stopwatch

Procedure:

o Prepare the surfactant solution at the desired concentration (e.g., 1 g/L) in distilled water,
with the addition of 2 g/L of soda ash as specified in some technical data sheets.[3]

e Maintain the solution at a constant temperature (e.g., 23°C).
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Gently place a standard cotton disk on the surface of the solution.

Start the stopwatch simultaneously.

Stop the stopwatch as soon as the disk begins to sink.

The recorded time is the wetting time.

Surface Tension Measurement (Wilhelmy Plate Method)

The Wilhelmy plate method is a common technique for measuring the equilibrium surface
tension of a liquid.

Apparatus:

» Tensiometer with a Wilhelmy plate (typically platinum)

e Sample vessel

o Temperature-controlled chamber

Procedure:

e Prepare the surfactant solution at the desired concentration (e.g., 1 g/L) in deionized water.

o Ensure the Wilhelmy plate is thoroughly cleaned (e.g., by flaming to red heat) to remove any
contaminants.

e Place the surfactant solution in the sample vessel within the temperature-controlled chamber
and allow it to equilibrate to the desired temperature (e.g., 23°C).

e Suspend the Wilhelmy plate from the tensiometer's balance.
» Raise the sample vessel until the liquid surface just touches the bottom edge of the plate.

e The force exerted on the plate by the liquid's surface tension is measured by the
tensiometer.
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¢ The surface tension is calculated from this force, the wetted perimeter of the plate, and the
contact angle (which is assumed to be zero for a properly wetted plate).

Visualizing Experimental and Logical Workflows

The following diagrams, created using the DOT language, illustrate a typical experimental
workflow for surfactant characterization and a logical decision-making process for selecting a

Plurafac surfactant.

Sample Preparation

Prepare Surfactant
Solutions (e.g., 1% w/w)

\_—/

Performance Testing

Cloud Point Wetting Time Surface Tension
Determination (EN 1890) Measurement (EN 1772) Measurement

nalysis

Analyze and
Compare Data

Click to download full resolution via product page

Caption: Experimental Workflow for Surfactant Characterization.
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Caption: Decision Tree for Plurafac Surfactant Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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